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Compound of Interest

Compound Name: 1-Methylthiolanium iodide

CAS No.: 28608-92-6

Cat. No.: B1205955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methylthiolanium iodide, with the CAS number 28608-92-6, is a sulfonium salt

characterized by a five-membered tetrahydrothiophene ring with a methyl group attached to the

positively charged sulfur atom. The positive charge of the sulfonium cation is balanced by an

iodide anion. This compound belongs to the broader class of sulfonium salts, which have

garnered significant interest in organic synthesis and medicinal chemistry due to their unique

reactivity. As electrophilic reagents, sulfonium salts are valuable for transferring their S-

substituents to nucleophiles. 1-Methylthiolanium iodide, also known as S-

methyltetrahydrothiophenium iodide, serves as a key intermediate and reagent in various

chemical transformations. This guide provides a comprehensive overview of its properties,

synthesis, reactivity, and potential applications, with a focus on its relevance to researchers in

drug development.
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The accurate characterization of a compound's physicochemical properties is fundamental to

its application in research and development. Below is a summary of the known and predicted

properties of 1-Methylthiolanium iodide.

Property Value Source

CAS Number 28608-92-6 [1]

Molecular Formula C₅H₁₁IS [2]

Molecular Weight 230.11 g/mol [2]

Appearance
White to off-white crystalline

solid
Predicted

Melting Point 199 °C (from ethanol) [3]

Solubility

Soluble in polar solvents (e.g.,

water, DMSO, DMF), sparingly

soluble in less polar organic

solvents (e.g., acetone,

ethanol), and likely insoluble in

nonpolar solvents (e.g.,

hexanes, diethyl ether).

Predicted

Boiling Point Decomposes upon heating Predicted

Density Not available

Synthesis of 1-Methylthiolanium Iodide
The synthesis of 1-Methylthiolanium iodide is a straightforward S-alkylation reaction, a

classic example of the Menshutkin reaction, involving the nucleophilic attack of the sulfur atom

in tetrahydrothiophene on the electrophilic methyl group of methyl iodide.
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Starting Materials

Reaction

Product

Tetrahydrothiophene (THT)

S-Alkylation (SN2)

Methyl Iodide (MeI)

1-Methylthiolanium Iodide

Precipitation & Isolation

Click to download full resolution via product page

Synthesis workflow for 1-Methylthiolanium iodide.

Experimental Protocol
This protocol describes a representative procedure for the synthesis of 1-Methylthiolanium
iodide.

Materials:

Tetrahydrothiophene (THT)

Methyl iodide (MeI)

Anhydrous diethyl ether

Reaction flask with a magnetic stirrer

Reflux condenser (optional, for reactions at elevated temperatures)
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Dropping funnel

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Reaction Setup: To a clean, dry reaction flask equipped with a magnetic stir bar, add

tetrahydrothiophene (1.0 equivalent). If desired, a solvent such as acetone or acetonitrile can

be used, although the reaction can often be performed neat.

Addition of Methyl Iodide: Place the flask under an inert atmosphere. Add methyl iodide (1.0-

1.2 equivalents) dropwise to the stirred solution of tetrahydrothiophene at room temperature.

The reaction is typically exothermic, so the addition rate should be controlled to maintain the

desired reaction temperature. For less reactive substrates, gentle heating may be required.

Reaction: Stir the reaction mixture at room temperature for several hours or until the reaction

is complete. The progress of the reaction can be monitored by the precipitation of the solid

product, 1-Methylthiolanium iodide.

Isolation of Product: Once the reaction is complete, the solid product can be isolated by

filtration. Wash the precipitate with cold, anhydrous diethyl ether to remove any unreacted

starting materials.

Drying: Dry the resulting white to off-white crystalline solid under vacuum to obtain the pure

1-Methylthiolanium iodide.

Spectroscopic Characterization (Predicted)
While experimental spectra for 1-Methylthiolanium iodide are not widely available in public

databases, its structure allows for the prediction of its key spectroscopic features.
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Synthetic Applications
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Key applications of sulfonium salts in organic synthesis.

As Alkylating Agents
The primary reactivity of sulfonium salts like 1-Methylthiolanium iodide is as electrophilic

alkylating agents. The methyl group can be transferred to a wide range of nucleophiles,

including amines, phenols, thiols, and carbanions. This reactivity is particularly useful in the

late-stage functionalization of complex molecules, a common strategy in drug discovery.

In Cross-Coupling Reactions
Aryl sulfonium salts have been successfully employed as electrophilic partners in metal-

catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Negishi reactions.

[4]This allows for the formation of carbon-carbon and carbon-heteroatom bonds, which are

crucial for the synthesis of many pharmaceutical compounds. While 1-Methylthiolanium
iodide is an alkyl sulfonium salt, related structures can be designed for such applications.

In PET Radiotracer Synthesis
A significant application of sulfonium salts in drug development is in the synthesis of positron

emission tomography (PET) radiotracers. [1]Sulfonium salts can act as excellent leaving

groups for the introduction of fluorine-18, a commonly used radionuclide in PET imaging.
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[1]This method is compatible with a wide range of functional groups found in drug-like

molecules, making it a valuable tool for in vivo imaging and pharmacokinetic studies. [1]

Safety and Handling
Specific safety data for 1-Methylthiolanium iodide is limited. However, based on the general

properties of sulfonium salts and their precursors, the following precautions should be taken:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves when handling the compound.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place, protected from light and

moisture.

Toxicity: While specific toxicity data is not available, it should be treated as a potentially

hazardous chemical. The precursor, methyl iodide, is toxic and a suspected carcinogen. [5]

Conclusion
1-Methylthiolanium iodide is a representative member of the sulfonium salt family with

significant potential in organic synthesis and drug development. Its role as a stable, yet

reactive, electrophile makes it a valuable tool for methylation and other functional group

transformations. The broader applications of sulfonium salts in cross-coupling reactions and

PET imaging further highlight the importance of this class of compounds. Further research into

the specific reactivity and applications of 1-Methylthiolanium iodide will undoubtedly uncover

new opportunities for its use in the synthesis of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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